Cas no 113650-40-1 (N-Benzyl-N-butyl-9H-purin-6-amine)
113650-40-1 structure
Product Name:N-Benzyl-N-butyl-9H-purin-6-amine
CAS No:113650-40-1
MF:C16H19N5
MW:281.355562448502
CID:5018165
Update Time:2025-10-05
N-Benzyl-N-butyl-9H-purin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- N-benzyl-N-butyl-9H-purin-6-amine
- MLS000101233
- butylbenzylpurin-6-ylamine
- Oprea1_359960
- HMS1650A09
- HMS2248K07
- STK944599
- SMR000017637
- ST50139417
- Z57745242
- N-Benzyl-N-butyl-9H-purin-6-amine
-
- Inchi： 1S/C16H19N5/c1-2-3-9-21(10-13-7-5-4-6-8-13)16-14-15(18-11-17-14)19-12-20-16/h4-8,11-12H,2-3,9-10H2,1H3,(H,17,18,19,20)
- InChI Key： NGGQHFDSZHIZSE-UHFFFAOYSA-N
- SMILES： N(C1=C2C(=NC=N1)N=CN2)(CC1C=CC=CC=1)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 305
- XLogP3: 3.3
- Topological Polar Surface Area: 57.7
N-Benzyl-N-butyl-9H-purin-6-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0578-0100-2μmol |
N-benzyl-N-butyl-9H-purin-6-amine |
113650-40-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0578-0100-5μmol |
N-benzyl-N-butyl-9H-purin-6-amine |
113650-40-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0578-0100-10μmol |
N-benzyl-N-butyl-9H-purin-6-amine |
113650-40-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0578-0100-1mg |
N-benzyl-N-butyl-9H-purin-6-amine |
113650-40-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0578-0100-2mg |
N-benzyl-N-butyl-9H-purin-6-amine |
113650-40-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0578-0100-3mg |
N-benzyl-N-butyl-9H-purin-6-amine |
113650-40-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0578-0100-4mg |
N-benzyl-N-butyl-9H-purin-6-amine |
113650-40-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0578-0100-5mg |
N-benzyl-N-butyl-9H-purin-6-amine |
113650-40-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0578-0100-10mg |
N-benzyl-N-butyl-9H-purin-6-amine |
113650-40-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-Benzyl-N-butyl-9H-purin-6-amine Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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